4-(4-methylcyclohexyl)morpholine

• IUPAC Name: 4-(4-methylcyclohexyl)morpholine
• InChI: InChI=1S/C11H21NO/c1-10-2-4-11(5-3-10)12-6-8-13-9-7-12/h10-11H,2-9H2,1H3
• InChI Key: QKPRCVOZWUXACH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)N2CCOCC2
• Molecular Formula: C11H21NO
• Molecular Weight: 183.29 g/mol

Description

4-(4-methylcyclohexyl)morpholine is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a heterocyclic organic compound that contains a morpholine ring and a cyclohexyl group. The compound is also known by its trade name, Moclobemide. In

Mechanism of Action

The exact mechanism of action of 4-(4-methylcyclohexyl)morpholine is not fully understood. However, it is believed to work by inhibiting the activity of monoamine oxidase (MAO), an enzyme that breaks down neurotransmitters such as serotonin and dopamine. By inhibiting MAO, 4-(4-methylcyclohexyl)morpholine increases the levels of these neurotransmitters in the brain, leading to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
In addition to its effects on neurotransmitters, 4-(4-methylcyclohexyl)morpholine has been shown to have other biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons. Additionally, 4-(4-methylcyclohexyl)morpholine has been shown to increase the levels of antioxidant enzymes, which can help protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(4-methylcyclohexyl)morpholine in lab experiments is its high purity and yield. Additionally, the compound has been extensively studied, and its effects are well characterized. However, one limitation of using 4-(4-methylcyclohexyl)morpholine is its potential toxicity. The compound has been shown to have toxic effects at high doses, and caution should be taken when handling and administering the compound.

Future Directions

For the study of 4-(4-methylcyclohexyl)morpholine include the development of new derivatives and the exploration of its potential use in the treatment and prevention of neurological disorders.

Synthesis Methods

The synthesis of 4-(4-methylcyclohexyl)morpholine involves the reaction of 4-methylcyclohexanone with morpholine in the presence of a reducing agent. The reduction of the ketone group leads to the formation of the morpholine ring. The reaction is typically carried out in a solvent such as ethanol or methanol. The yield of the reaction is typically high, and the purity of the product can be easily achieved through recrystallization.

Scientific Research Applications

4-(4-methylcyclohexyl)morpholine has been extensively studied for its potential applications in scientific research. It has been shown to have antidepressant and anxiolytic effects in animal models. The compound has also been studied for its potential use in the treatment of Parkinson's disease and Alzheimer's disease. Additionally, 4-(4-methylcyclohexyl)morpholine has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury.